Cas no 2138351-77-4 (4-(2-amino-1H-imidazol-1-yl)-2-methylbutan-2-ol)

• Product Name: 4-(2-amino-1H-imidazol-1-yl)-2-methylbutan-2-ol
• CAS No: 2138351-77-4
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5950581
• PubChem ID: 165473715
• Update Time: 2025-05-20

4-(2-amino-1H-imidazol-1-yl)-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1H-imidazol-1-yl)-2-methylbutan-2-ol
• EN300-1109835
• 2138351-77-4

• Inchi： 1S/C8H15N3O/c1-8(2,12)3-5-11-6-4-10-7(11)9/h4,6,12H,3,5H2,1-2H3,(H2,9,10)
• InChI Key： ILTSMLLHUFNHOC-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCN1C=CN=C1N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-(2-amino-1H-imidazol-1-yl)-2-methylbutan-2-ol

4-(2-amino-1H-imidazol-1-yl)-2-methylbutan-2-ol: A Comprehensive Overview

The compound with CAS No. 2138351-77-4, commonly referred to as 4-(2-amino-1H-imidazol-1-yl)-2-methylbutan-2-ol, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of imidazole, a heterocyclic aromatic compound, and exhibits unique structural and functional properties that make it a valuable subject for research and development.

4-(2-amino-1H-imidazol-1-yl)-2-methylbutan-2-ol is characterized by its imidazole ring, which is fused with an amino group at the 2-position and a substituted butanol moiety at the 4-position. The presence of the imidazole ring contributes to its ability to act as a ligand in various biochemical systems, while the hydroxyl group at the butanol moiety enhances its solubility and bioavailability. Recent studies have highlighted its potential as a precursor for drug development, particularly in the design of kinase inhibitors and other bioactive molecules.

One of the key areas of research involving 4-(2-amino-1H-imidazol-1-yl)-2-methylbutan-2-ol is its role in medicinal chemistry. Scientists have explored its ability to modulate enzyme activity, particularly kinases, which are critical targets in the treatment of various diseases, including cancer. The molecule's structure allows for selective binding to specific protein domains, making it a promising candidate for drug design.

Moreover, 4-(2-amino-1H-imidazol-1-yli)-2-methylbutan-o-l has been investigated for its potential in combinatorial chemistry and high-throughput screening. Its versatility as a building block enables researchers to synthesize a wide range of derivatives with diverse biological activities. Recent advancements in synthetic methodologies have further enhanced its utility, allowing for more efficient and scalable production processes.

In terms of synthesis, 4-(2-amino-imidazolyl)-methyl-butanol can be prepared through various routes, including nucleophilic substitution and condensation reactions. These methods have been optimized to improve yield and purity, ensuring that the compound is readily available for both academic and industrial applications. The use of green chemistry principles in these syntheses has also been a focus of recent research, aligning with global efforts to promote sustainable practices.

The pharmacokinetic properties of 4-(imidazolylamino)-methyl-butanol have been extensively studied, revealing favorable absorption and distribution profiles. These characteristics make it an attractive candidate for oral drug delivery systems. Additionally, its metabolic stability has been evaluated in preclinical models, providing insights into its potential efficacy and safety profiles.

Recent breakthroughs in computational chemistry have further elucidated the molecular interactions of 4-(imidazolylamino)-methyl-butanol with biological targets. Advanced molecular modeling techniques have enabled researchers to predict binding affinities and optimize lead compounds with improved potency and selectivity. These computational approaches complement experimental studies, accelerating the drug discovery process.

In conclusion, 4-(imidazolylamino)-methyl-butanol (CAS No. 2138351-77-) stands as a pivotal molecule in contemporary chemical research. Its unique structure, versatile applications, and promising therapeutic potential continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.